Cas no 2034392-75-9 (1-1-(1-benzothiophen-3-yl)propan-2-yl-3-(thiophen-2-yl)urea)

• Product Name: 1-1-(1-benzothiophen-3-yl)propan-2-yl-3-(thiophen-2-yl)urea
• CAS No: 2034392-75-9
• MF: C₁₆H₁₆N₂OS₂
• MW: 316.441040992737
• CID: 6419429
• PubChem ID: 119106178
• Update Time: 2025-07-14

1-1-(1-benzothiophen-3-yl)propan-2-yl-3-(thiophen-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-1-(1-benzothiophen-3-yl)propan-2-yl-3-(thiophen-2-yl)urea
• 1-[1-(1-benzothiophen-3-yl)propan-2-yl]-3-(thiophen-2-yl)urea
• F6571-5995
• AKOS026705430
• 1-[1-(1-benzothiophen-3-yl)propan-2-yl]-3-thiophen-2-ylurea
• 2034392-75-9
• 1-(1-(benzo[b]thiophen-3-yl)propan-2-yl)-3-(thiophen-2-yl)urea

• Inchi： 1S/C16H16N2OS2/c1-11(17-16(19)18-15-7-4-8-20-15)9-12-10-21-14-6-3-2-5-13(12)14/h2-8,10-11H,9H2,1H3,(H2,17,18,19)
• InChI Key： DPDNAIIOJDZWCQ-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC1=2)CC(C)NC(NC1=CC=CS1)=O

Computed Properties

• Exact Mass: 316.07040549g/mol
• Monoisotopic Mass: 316.07040549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 97.6Ų

Additional information on 1-1-(1-benzothiophen-3-yl)propan-2-yl-3-(thiophen-2-yl)urea

Professional Introduction to 1-1-(1-benzothiophen-3-yl)propan-2-yl-3-(thiophen-2-yl)urea (CAS No. 2034392-75-9)

1-1-(1-benzothiophen-3-yl)propan-2-yl-3-(thiophen-2-yl)urea, identified by the CAS number 2034392-75-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both benzothiophene and thiophene moieties in its structure suggests a unique set of electronic and steric properties that may be leveraged for pharmacological purposes.

The structural composition of 1-1-(1-benzothiophen-3-yl)propan-2-yl-3-(thiophen-2-yl)urea encompasses a urea functional group, which is a well-documented pharmacophore in drug design. Urea-based compounds have been extensively studied for their ability to interact with biological targets through hydrogen bonding, a mechanism that is critical for the efficacy of many drugs. The incorporation of aromatic rings such as benzothiophene and thiophene further enhances the compound's potential by introducing additional interaction sites with biological macromolecules.

In recent years, there has been a growing interest in the development of molecules that combine multiple pharmacophoric elements to achieve synergistic effects. The compound 1-1-(1-benzothiophen-3-yl)propan-2-yl-3-(thiophen-2-y l)urea exemplifies this trend, as it integrates both urea and aromatic systems into a single molecular entity. This design approach has shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

The benzothiophene moiety is particularly noteworthy due to its structural similarity to benzothiazole derivatives, which are known for their diverse biological activities. Benzothiophene-based compounds have been explored for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The presence of this scaffold in 1-1-(1-benzothiophen -3 -yl)propan -2 -yl -3-(thiophen -2 -yl)urea may contribute to its pharmacological profile by enabling interactions with specific enzymes or receptors.

The second aromatic component, thiophene, is another heterocyclic ring that has been extensively studied for its pharmacological properties. Thiophene derivatives are known for their role in the treatment of neurological disorders, cardiovascular diseases, and infectious diseases. The combination of thiophene with urea in this compound suggests a potential for dual-targeting strategies, where the molecule can interact with multiple biological pathways simultaneously.

The urea functional group in 1 -1 -(1 -< strong >benzothiophen -3 -yl strong >)propan -2 -yl -3 -(< strong >thiophen strong >)-2-y l)urea serves as a key pharmacophore for hydrogen bonding interactions. This feature is particularly important for drug design, as hydrogen bonds play a crucial role in the binding affinity and specificity of drug molecules to their targets. The ability of urea to form multiple hydrogen bonds with polar residues in proteins makes it an attractive moiety for developing high-affinity ligands.

In the context of current research trends, there is increasing evidence supporting the use of hybrid molecules that combine different scaffolds to achieve enhanced pharmacological activity. The compound 1 -1 -(1 -< strong >benzothiophen strong >)-3 -(< strong >thiophen strong >)-2-y l)urea aligns with this trend by integrating both benzothiophene and thiophene moieties with a urea functional group. Such hybrid structures have been shown to exhibit improved solubility, bioavailability, and target specificity compared to traditional monomeric compounds.

The synthesis and characterization of 1 -1 -(1 -< strong >benzothiophen strong >)-3 -(< strong >thiophen strong >)-2-y l)urea have been subjects of considerable interest in synthetic chemistry circles. The synthesis typically involves multi-step reactions that require careful optimization to ensure high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the aromatic rings and link them to the urea core.

The biological evaluation of this compound has revealed promising results in preclinical studies. In vitro assays have demonstrated that 1 -1 -(1 -< strong >benzothiophen strong >)-3 -(< strong >thiophen strong >)-2-y l)urea exhibits inhibitory activity against several target enzymes relevant to various diseases. These findings suggest that further investigation into this compound may lead to the discovery of novel therapeutic agents with significant clinical applications.

The structural features of 1 -1 -(1 -< strong >benzoth iaph ene strong >)-3 -(< strong >th iaph ene strong >)-2-y l)urea also make it an attractive candidate for computational studies aimed at understanding its mechanism of action. Molecular modeling techniques can be used to predict how this compound interacts with biological targets at the atomic level. These insights can guide the optimization process by identifying key structural elements that contribute to binding affinity and selectivity.

In conclusion, 1 -1 -(1 -< strong >benzoth iaph ene strong >)-3 -(< strong >th iaph ene strong >)-2-y l)urea (CAS No. 2034392 .75 .9 ) is a structurally complex molecule with potential applications in pharmaceutical chemistry and medicinal biology . Its unique combination of benzothi phene , thi phene , and urea moieties suggests a multifaceted pharmacological profile that warrants further investigation . The promising results from preclinical studies indicate that this compound holds promise as a lead structure for developing novel therapeutic agents . As research continues , it is likely that additional insights into its biological activities and mechanisms will emerge , further solidifying its importance in drug discovery efforts . p >